Cas no 22245-63-2 (3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI))

• Product Name: 3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
• CAS No: 22245-63-2
• MF: C₁₈H₉NO₂
• MW: 271.269564390183
• CID: 264663
• PubChem ID: 71350758
• Update Time: 2025-04-19

3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
• 1,10-Pyrenedicarboximide(8CI)
• Pyren-3,4-dicarbonsaeure-imid
• 3H-Phenaleno[2,1,9-def]isoquinoline-3,5(4H)-dione
• 22245-63-2
• DTXSID70776548

• Inchi： 1S/C18H9NO2/c20-17-12-7-6-10-5-4-9-2-1-3-11-8-13(18(21)19-17)16(12)15(10)14(9)11/h1-8H,(H,19,20,21)
• InChI Key： CBVXKAYFJLMCFL-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3=CC=CC4=CC=C5C=CC(C(N1)=O)=C2C5=C34

Computed Properties

• Exact Mass: 271.06337
• Monoisotopic Mass: 271.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17